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Compound of Interest

Compound Name: Phthaloyl-L-isoleucine

Cat. No.: B554707 Get Quote

An In-depth Technical Guide to the Safety and Handling of Phthaloyl-L-isoleucine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for Phthaloyl-L-isoleucine based on available data for structurally related

compounds. No specific toxicological data for Phthaloyl-L-isoleucine has been found in the

public domain. Therefore, this compound should be handled with the utmost care, assuming it

may have hazardous properties. The information provided herein should be used as a guide

and supplemented with a thorough in-house risk assessment before handling.

Chemical and Physical Properties
Phthaloyl-L-isoleucine is a derivative of the amino acid L-isoleucine, where the amino group

is protected by a phthaloyl group. This modification makes it a useful building block in peptide

synthesis and other areas of chemical and pharmaceutical research.[1]
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Property Value Reference(s)

Synonyms

Pht-L-Ile-OH, 2-(1-Carboxy-2-

methylbutyl)isoindole-1,3-

dione

[1]

CAS Number 29588-88-3 [1][2]

Molecular Formula C₁₄H₁₅NO₄ [1][2]

Molecular Weight 261.27 g/mol [1][2]

Appearance White crystalline powder [1]

Melting Point 118 - 122 °C [1]

Purity ≥ 97% (HPLC) [1]

Optical Rotation
[a]20/D = -48 ± 1º (c=1.997 in

EtOH)
[1]

Storage Conditions Store at 0 - 8 °C [1]

Hazard Identification and Precautionary Measures
Due to the absence of specific toxicity data for Phthaloyl-L-isoleucine, a precautionary

approach is essential. The safety profile should be considered based on its components: the

phthalimide group and the L-isoleucine backbone. Phthalimide derivatives have a wide range

of biological activities, and some can be hazardous. The L-isoleucine component is generally

considered non-hazardous.[3][4]

Potential Hazards:

Eye Irritation: May cause serious eye irritation or damage.

Skin Irritation: May cause skin irritation.[5]

Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust.[5]

Unknown Toxicity: The full toxicological properties have not been thoroughly investigated.[3]
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Precautionary Statements:

Precaution Statement Reference(s)

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P264: Wash skin thoroughly

after handling.P271: Use only

outdoors or in a well-ventilated

area.P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Response

P302 + P352: IF ON SKIN:

Wash with plenty of

water.P304 + P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.P305 + P351 +

P338: IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Storage

P403 + P233: Store in a well-

ventilated place. Keep

container tightly closed.P405:

Store locked up.

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant.

Handling and Storage
Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

PPE Category Recommended Equipment Specifications

Eye/Face Protection
Chemical safety goggles or a

face shield.

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[3]

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter may be

necessary if dust is generated.

Use in a well-ventilated area or

under a chemical fume hood.

[6]

Safe Handling Practices
Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Keep away from incompatible materials such as strong oxidizing agents.[3]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Recommended storage temperature is between 0 - 8 °C.[1]
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First Aid Measures
Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, seek

medical attention.

[3]

Skin Contact

Wash off with soap and plenty

of water. If skin irritation

occurs, get medical

advice/attention.

[6]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get immediate medical

attention.

[3]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Seek

medical attention if you feel

unwell.

[3]

Experimental Protocols
Synthesis of Phthaloyl-L-isoleucine
A common method for the synthesis of N-phthaloyl amino acids is the reaction of the amino

acid with phthalic anhydride.

Materials:

L-isoleucine

Phthalic anhydride

Glacial acetic acid

Water
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Ethanol (for recrystallization)

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of L-

isoleucine and phthalic anhydride in glacial acetic acid.[7]

Reflux the mixture for several hours.[7]

Monitor the reaction by thin-layer chromatography (TLC).

Once the reaction is complete, remove the solvent under reduced pressure.

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield

pure Phthaloyl-L-isoleucine.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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